Cas no 6955-14-2 (Propanedioic acid,2-(acetylamino)-2-heptyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(acetylamino)-2-heptyl-, 1,3-diethyl ester
• CAS No: 6955-14-2
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 527186
• PubChem ID: 227954
• Update Time: 2025-04-19

Propanedioic acid,2-(acetylamino)-2-heptyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(acetylamino)-2-heptyl-, 1,3-diethyl ester
• diethyl 2-acetamido-2-heptylpropanedioate
• 1-Acetamino-octan-dicarbonsaeure-(1.1)-diaethylester
• AC1L5FVC
• AC1Q5L1H
• Acetamino-heptyl-malonsaeure-diaethylester
• acetylamino-heptyl-malonic acid diethyl ester
• Acetylamino-heptyl-malonsaeure-diaethylester
• AG-J-79724
• AR-1I4969
• CTK5D0411
• diethyl(acetylamino)(heptyl)propanedioate
• NSC20176
• NSC-20176
• 6955-14-2
• DTXSID20281117

• Inchi： 1S/C16H29NO5/c1-5-8-9-10-11-12-16(17-13(4)18,14(19)21-6-2)15(20)22-7-3/h5-12H2,1-4H3,(H,17,18)
• InChI Key： ADEJSAKCFBKQGE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCCCCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 315.20467
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7
• LogP: 2.73890